Cas no 1184955-34-7 (2-Bromo-6-(3,5-dimethylphenyl)pyridine)

• Product Name: 2-Bromo-6-(3,5-dimethylphenyl)pyridine
• CAS No: 1184955-34-7
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• CID: 4675157
• Update Time: 2025-05-21

2-Bromo-6-(3,5-dimethylphenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(3,5-dimethylphenyl)pyridine
• 2-Bromo-6-(3,5-diphenyl)pyridine
• 2-Bromo-6-(3,5-dimethylphenyl)pyridine

• Inchi： 1S/C13H12BrN/c1-9-6-10(2)8-11(7-9)12-4-3-5-13(14)15-12/h3-8H,1-2H3
• InChI Key： CHRMKBYPRNOIRX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=C(C)C=C(C)C=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-6-(3,5-dimethylphenyl)pyridine

Recent Advances in the Application of 2-Bromo-6-(3,5-dimethylphenyl)pyridine (CAS: 1184955-34-7) in Chemical Biology and Pharmaceutical Research

2-Bromo-6-(3,5-dimethylphenyl)pyridine (CAS: 1184955-34-7) has emerged as a pivotal intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics. Recent studies highlight its role in facilitating the construction of complex heterocyclic scaffolds, which are essential for modulating protein-protein interactions and enzymatic activities. This compound's unique bromine substitution pattern and aromatic system make it a versatile building block in medicinal chemistry, enabling precise structural modifications to enhance drug-like properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Bromo-6-(3,5-dimethylphenyl)pyridine in the synthesis of selective JAK2 inhibitors. Researchers employed Suzuki-Miyaura cross-coupling reactions to incorporate this intermediate into a library of compounds, achieving nanomolar potency against JAK2-dependent signaling pathways. The study underscored the compound's stability under diverse reaction conditions and its compatibility with late-stage functionalization strategies, which are critical for optimizing pharmacokinetic profiles.

Further investigations have explored its application in PET tracer development. A team at MIT utilized 1184955-34-7 as a precursor for ¹⁸F-labeled probes targeting neurodegenerative disease biomarkers. The bromine atom's radiochemical displacement allowed efficient one-step radiosynthesis, yielding tracers with >95% radiochemical purity. This advancement addresses longstanding challenges in imaging agent production, as detailed in ACS Chemical Neuroscience (2024).

Ongoing clinical trials (NCT05678922) are evaluating derivatives containing this scaffold as third-generation ALK inhibitors for non-small cell lung cancer. Early-phase data presented at the 2024 AACR Annual Meeting revealed improved blood-brain barrier penetration compared to existing therapeutics, attributed to the 3,5-dimethylphenyl group's optimal lipophilicity. Structural analyses confirmed that the pyridine-bromine vector enables critical hydrogen bonding with kinase hinge regions while maintaining metabolic stability.

Industrial applications are expanding, with Patheon and Lonza both developing GMP synthesis protocols for 1184955-34-7 to meet growing demand. Recent process chemistry innovations have reduced palladium catalyst loading to 0.5 mol% in key coupling steps, achieving 85% isolated yield at kilogram scale (Org. Process Res. Dev. 2023). This scalability enhancement positions the compound as a viable candidate for commercial-stage drug production.

Emerging safety data from the European Chemicals Agency's REACH program indicates favorable toxicological profiles for 2-Bromo-6-(3,5-dimethylphenyl)pyridine derivatives, with no genotoxicity observed in standard Ames tests. However, researchers caution that the bromine moiety may require careful assessment of potential reactive metabolite formation during lead optimization phases.

The compound's future potential lies in its adaptability to fragment-based drug discovery platforms. A 2024 Nature Communications paper described its use as a molecular "anchor" in covalent inhibitor design, where the bromine serves as a weak electrophile for targeted cysteine engagement. This approach has yielded promising leads for previously undruggable targets in the Ras signaling pathway.